Cas no 2402824-94-4 (5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride)

5-(3-Aminocyclobutyl)imidazolidine-2,4-dione hydrochloride is a cyclobutane-derived imidazolidinedione compound with potential applications in pharmaceutical and organic synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The presence of both an aminocyclobutyl group and the imidazolidinedione core offers versatility as a building block for drug discovery, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its rigid cyclobutane structure may contribute to conformational constraint in designed compounds, improving binding affinity and selectivity. The product is suitable for research in medicinal chemistry, where precise structural modifications are critical for optimizing pharmacokinetic and pharmacodynamic properties.
5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride structure
2402824-94-4 structure
Product Name:5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride
CAS No:2402824-94-4
MF:C7H12ClN3O2
MW:205.642080307007
CID:5354841
Update Time:2025-10-25

5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride
    • Z4080108252
    • 5-[(1r,3r)-3-aminocyclobutyl]imidazolidine-2,4-dione hydrochloride
    • Inchi: 1S/C7H11N3O2.ClH/c8-4-1-3(2-4)5-6(11)10-7(12)9-5;/h3-5H,1-2,8H2,(H2,9,10,11,12);1H
    • InChI Key: CKOFIFQWISHWOO-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(C2CC(C2)N)NC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Topological Polar Surface Area: 84.2

5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride Pricemore >>

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Additional information on 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione;hydrochloride

5-(3-Aminocyclobutyl)Imidazolidine-2,4-dione; Hydrochloride (CAS No. 2402824-94-4): A Comprehensive Overview

5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride (CAS No. 2402824-94-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as ACBI-HCl, is a derivative of imidazolidine-2,4-dione and features a unique aminocyclobutyl substituent. Its structural complexity and potential biological activity make it an intriguing candidate for various therapeutic applications.

The aminocyclobutyl group in 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride imparts significant chemical and biological properties to the molecule. The cyclobutane ring, being a four-membered ring, introduces strain and rigidity to the structure, which can influence its interactions with biological targets. The presence of the amine functional group further enhances its reactivity and potential for forming hydrogen bonds, making it an attractive scaffold for drug design.

Recent studies have explored the pharmacological properties of 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that ACBI-HCl exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride could be a valuable lead compound for developing novel therapeutics targeting these conditions.

In addition to its enzymatic inhibition properties, 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride has also been investigated for its potential as an antiviral agent. Research conducted by a team at the National Institutes of Health (NIH) demonstrated that ACBI-HCl exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral drug.

The synthesis of 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride involves several well-defined steps that ensure high purity and yield. The process typically begins with the formation of the imidazolidine-2,4-dione core through a condensation reaction between urea and a suitable aldehyde or ketone. Subsequent functionalization steps introduce the aminocyclobutyl group, followed by conversion to the hydrochloride salt to enhance solubility and stability. This synthetic route has been optimized to minimize side reactions and maximize product quality.

The physicochemical properties of 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride are crucial for its application in pharmaceutical formulations. The compound is highly soluble in water and common organic solvents, which facilitates its use in various dosage forms such as tablets, capsules, and injectable solutions. Its stability under different conditions has been extensively studied to ensure that it remains effective during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 5-(3-Aminocyclobutyl)imidazolidine-2,4-dione; hydrochloride (CAS No. 2402824-94-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapies targeting neurodegenerative diseases and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.

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